molecular formula C24H27N5O2 B2696010 N-(6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl)-2-(o-tolyloxy)acetamide CAS No. 1396686-67-1

N-(6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl)-2-(o-tolyloxy)acetamide

Cat. No. B2696010
CAS RN: 1396686-67-1
M. Wt: 417.513
InChI Key: ROCXOVLXASXRDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl)-2-(o-tolyloxy)acetamide, also known as BPTA, is a chemical compound that has gained attention in the field of scientific research due to its potential in the development of new drugs. BPTA belongs to the class of pyrimidine derivatives and has been found to exhibit several biochemical and physiological effects.

Scientific Research Applications

Histamine Receptor Ligand Development

  • Histamine H4 Receptor Ligands : A study focused on the development of 2-aminopyrimidine-containing compounds as ligands for the histamine H4 receptor, which showed potential in vitro anti-inflammatory and antinociceptive activities, indicating the therapeutic potential of H4R antagonists in pain management (Altenbach et al., 2008).

Radioligand Synthesis for PET Imaging

  • Selective Radioligands for Translocator Protein (18 kDa) : A study on the synthesis and radiosynthesis of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides as selective ligands for the translocator protein (18 kDa), highlighting their application in PET imaging and the methodological advances in their synthesis (Dollé et al., 2008).

Structure-Activity Relationship (SAR) Studies

  • Synthesis and Biological Activities : Research on the synthesis of 5-deaza analogues of aminopterin and folic acid, exploring the novel pyrimidine to pyrido[2,3-d]pyrimidine ring transformation, provided insights into their significant anticancer activity in vitro and in vivo, which could inform similar studies on related compounds (Su et al., 1986).

Crystal Structures of Related Compounds

  • Crystal Structure Analysis : Studies reporting the crystal structures of various 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides, which help in understanding the molecular conformation and potential binding interactions of similar compounds (Subasri et al., 2016, 2017).

properties

IUPAC Name

N-[6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl]-2-(2-methylphenoxy)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H27N5O2/c1-19-7-5-6-10-21(19)31-17-24(30)27-22-15-23(26-18-25-22)29-13-11-28(12-14-29)16-20-8-3-2-4-9-20/h2-10,15,18H,11-14,16-17H2,1H3,(H,25,26,27,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ROCXOVLXASXRDZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1OCC(=O)NC2=CC(=NC=N2)N3CCN(CC3)CC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H27N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

417.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.